Cas no 55666-41-6 (tert-Butyl 2-nitrobenzoate)

• Product Name: tert-Butyl 2-nitrobenzoate
• CAS No: 55666-41-6
• Molecular Formula: C₁₁H₁₃NO₄
• Molecular Weight: 223.22522
• MDL: MFCD06291302
• CID: 944280
• PubChem ID: 4860715

tert-Butyl 2-nitrobenzoate Properties

Names and Identifiers

• tert-Butyl 2-nitrobenzoate
• 2-nitro-benzoic acid tert-butyl ester
• AB1297
• AS-44558
• t-butyl nitrobenzoate
• MFCD06291302
• AKOS002723484
• A830744
• MB03772
• tert-Butyl2-nitrobenzoate
• t-butyl 2-nitrobenzoate
• CS-0208740
• DRGCBGCMYGTVIB-UHFFFAOYSA-N
• SCHEMBL4748764
• DTXSID10406635
• 55666-41-6

• MDL： MFCD06291302
• InChIKey： DRGCBGCMYGTVIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO4/c1-11(2,3)16-10(13)8-6-4-5-7-9(8)12(14)15/h4-7H,1-3H3
• SMILES： CC(C)(C)OC(=O)C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.08445790g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• LogP: 3.07330
• PSA: 72.12000

tert-Butyl 2-nitrobenzoate Security Information

tert-Butyl 2-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives